Cas no 2241865-83-6 ((pyrimidin-5-yl-d3)boronic acid)
2241865-83-6 structure
Product Name:(pyrimidin-5-yl-d3)boronic acid
CAS No:2241865-83-6
MF:C4H5BN2O2
MW:126.92418551445
CID:6815934
PubChem ID:133553313
Update Time:2025-03-03
(pyrimidin-5-yl-d3)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (PYRIMIDINE-D3)-5-BORONIC ACID
- 2241865-83-6
- CS-18959
- F93023
- (Pyrimidine-2,4,6-d3)-5-boronic acid
- (pyrimidin-5-yl-d3)boronic acid
-
- Inchi: 1S/C4H5BN2O2/c8-5(9)4-1-6-3-7-2-4/h1-3,8-9H/i1D,2D,3D
- InChI Key: HZFPPBMKGYINDF-CBYSEHNBSA-N
- SMILES: OB(C1=C([2H])N=C([2H])N=C1[2H])O
Computed Properties
- Exact Mass: 127.0632378Da
- Monoisotopic Mass: 127.0632378Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2Ų
(pyrimidin-5-yl-d3)boronic acid Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
2241865-83-6 ((pyrimidin-5-yl-d3)boronic acid) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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